Cas no 1602031-24-2 (Cyclohexanemethanol, α-(2-amino-1-methylethyl)-α-methyl-)

• Product Name: Cyclohexanemethanol, α-(2-amino-1-methylethyl)-α-methyl-
• CAS No: 1602031-24-2
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5282997
• Update Time: 2025-05-19

Cyclohexanemethanol, α-(2-amino-1-methylethyl)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyclohexyl-3-methylbutan-2-ol
• Cyclohexanemethanol, α-(2-amino-1-methylethyl)-α-methyl-

• Inchi： 1S/C11H23NO/c1-9(8-12)11(2,13)10-6-4-3-5-7-10/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： PUPGIGJZYXQLEC-UHFFFAOYSA-N
• SMILES： OC(C)(C(C)CN)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 2
• Topological Polar Surface Area: 46.2

Additional information on Cyclohexanemethanol, α-(2-amino-1-methylethyl)-α-methyl-

Introduction to Cyclohexanemethanol, α-(2-amino-1-methylethyl)-α-methyl- (CAS No. 1602031-24-2)

Cyclohexanemethanol, specifically the compound identified by the chemical abstracts service number CAS No. 1602031-24-2, is a versatile intermediate in organic synthesis with significant applications in pharmaceutical and fine chemical industries. This compound, also known as Cyclohexanemethanol, α-(2-amino-1-methylethyl)-α-methyl-, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents.

The molecular structure of this compound features a cyclohexane ring substituted with a hydroxymethyl group and an α-methyl group, further modified by an isobutylamino side chain. This specific arrangement of functional groups makes it a valuable building block for synthesizing more complex molecules. The presence of both hydroxyl and amino functionalities allows for diverse chemical transformations, including esterification, etherification, and condensation reactions, which are pivotal in drug discovery and development.

In recent years, there has been a growing interest in the use of cyclohexanemethanol derivatives as pharmacophores in medicinal chemistry. The compound’s ability to serve as a precursor for various bioactive molecules has been explored in several research studies. For instance, researchers have investigated its potential role in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The isobutylamino group, in particular, has been highlighted for its ability to enhance binding affinity to biological targets, making it an attractive moiety for drug design.

One of the most compelling aspects of Cyclohexanemethanol, α-(2-amino-1-methylethyl)-α-methyl- is its versatility in differentiating synthetic pathways. The compound can be easily modified through various chemical reactions, allowing chemists to tailor its properties for specific applications. For example, it can be converted into esters or amides by reacting with carboxylic acids or acid chlorides, respectively. These derivatives often exhibit improved solubility and stability, which are critical factors in pharmaceutical formulations.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that derivatives of cyclohexanemethanol can effectively interact with biological targets such as enzymes and receptors. This has led to the development of novel computational tools that predict the binding affinity and pharmacokinetic properties of these derivatives. Such tools are invaluable in accelerating the drug discovery process by identifying promising candidates early in the development pipeline.

The synthesis of Cyclohexanemethanol, α-(2-amino-1-methylethyl)-α-methyl- itself is another area of active research. Efficient synthetic routes have been developed that minimize side reactions and maximize yield. These methods often involve multi-step organic transformations starting from readily available precursors such as cyclohexanone and isobutylamine. The optimization of these synthetic pathways is crucial for large-scale production and cost-effective manufacturing.

In addition to its pharmaceutical applications, this compound has found utility in other areas such as agrochemicals and material science. Its structural features make it a suitable candidate for synthesizing specialty chemicals that exhibit specific biological activities. For example, researchers have explored its use in developing new pesticides and herbicides that target pests while minimizing environmental impact.

The environmental impact of synthesizing and using this compound is also a consideration in modern chemical research. Efforts are being made to develop greener synthetic methods that reduce waste and energy consumption. Catalytic processes and solvent-free reactions are being investigated as alternatives to traditional methods. These approaches align with the broader goal of sustainable chemistry, which aims to minimize the ecological footprint of chemical production.

The future prospects for cyclohexanemethanol derivatives remain promising as research continues to uncover new applications and synthetic strategies. With advancements in synthetic chemistry, computational modeling, and green chemistry principles, this compound is poised to play a significant role in the development of next-generation pharmaceuticals and specialty chemicals. Its unique structural features and functional diversity make it a cornerstone molecule in modern organic synthesis.